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Compound of Interest

Compound Name: NCT 501 hydrochloride

Cat. No.: B1191966

Get Quote

\\

Operational Snapshot: Quick Reference

For immediate decision-making during experimental workflows.
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Parameter

Specification

Operational Implication

Compound Name

NCT-501 Hydrochloride

ALDH1AZ1 Inhibitor

CAS Number

2080306-22-3

Use for waste manifesting.[1]

Physical State

Solid (Powder)

Dust inhalation hazard; use

weighing boat/hood.[1]

Solubility

DMSO (100 mM), Water (100
mM)*

Aqueous solubility implies high
mobility in water systems;
ZERO drain disposal.[1]

Primary Hazard

Toxic (Oral/Inhalation)

Treat as High Potency Active
Pharmaceutical Ingredient
(HPAPI).[1]

Waste Class

Hazardous Chemical Waste

Do NOT autoclave.[1] Do NOT

bleach.[1] Incineration only.

RCRA Status

Non-listed Hazardous Waste

Manage as "Toxic"

characteristic waste.

Hazard Profiling & Scientific Rationale

Understanding the "Why" behind the safety protocols.

To handle NCT-501 HCI safely, one must understand its biological mechanism.[1] NCT-501 is a
potent, selective inhibitor of Aldehyde Dehydrogenase 1A1 (ALDH1A1).[1][2][3]

e The Mechanism: ALDH1AL1 is a detoxifying enzyme responsible for oxidizing aldehydes (like

retinaldehyde) into carboxylic acids.[1]

e The Risk: By inhibiting this enzyme, NCT-501 disrupts cellular detoxification pathways.[1]

While this is the desired therapeutic effect in cancer research (inducing oxidative stress in

cancer stem cells), accidental exposure to the researcher can lead to systemic accumulation

of toxic aldehydes and metabolic disruption.[1]

e The Hydrochloride Factor: As an HCI salt, the compound is likely hygroscopic and water-

soluble.[1] This increases bioavailability if inhaled or ingested, and it dramatically increases
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environmental mobility if released into drains.[1]

Critical Safety Warning:

H301/H303 (Toxic/Harmful if Swallowed): Treat this compound with the same rigor as a
cytotoxic agent. [1] H340 (Potential Genetic Defects): As a metabolic inhibitor, long-term

reproductive toxicity cannot be ruled out.[1]

Waste Segregation & Disposal Workflow

The following protocol dictates the flow of NCT-501 waste from the bench to final destruction.
The objective is to prevent environmental release and cross-contamination.

Graphviz Workflow: Decision Matrix

Caption: Logical flow for segregating and processing NCT-501 HCI waste streams based on
physical state and concentration.
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Waste Generation
(NCT-501 HCI)

Physical State?

Solid Waste Liquid Waste
(Powder, contaminated gloves, weighing boats) (Stock solutions, cell media, buffers)

Is concentration < 0.1%7?

Yes

Container: Double-bagged Poly
Label: 'Toxic Solid Waste'

High Concentration Trace/Dilute
(Stocks > 1mM) (Cell media, wash buffers)

Do NOT Drain Pour

Container: HDPE Carboy
Label: 'Toxic Liquid Waste'

Segregation:
Keep away from Oxidizers & Acids

EHS / 3rd Party Pickup

High-Temp Incineration
(with Scrubber for HCI/NOX)

Click to download full resolution via product page
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[1]
Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)

Applicable to: Expired powder, weighing boats, contaminated gloves, pipette tips.[1]

e Containment: Do not throw contaminated items in the regular trash. Use a dedicated
"Hazardous Solid Waste" bin lined with a thick polyethylene bag (minimum 6 mil).[1]

» Double Bagging: Any pure powder (e.g., a dropped vial) must be placed in a Ziploc bag
before being placed in the main waste bag to prevent dust dispersion upon compression.[1]

e Labeling: The tag must explicitly list:
o Chemical Name: NCT-501 Hydrochloride[1][2][3][4]

o Hazard Checkbox: Toxic[1][5]

Protocol B: Liquid Waste (Stocks & Media)

Applicable to: DMSO stock solutions, cell culture media containing NCT-501.[1]

e Solvent Compatibility: NCT-501 is often dissolved in DMSO or Ethanol.[1] Ensure the waste
carboy is HDPE (High-Density Polyethylene) or Glass.[1]

o Note: Do not use metal containers, as the chloride ion (from the HCI salt) can corrode
metal over time, leading to leaks.[1]

e No Dilution: Do not attempt to dilute the waste to make it "safe" for the drain. All
concentrations must be collected.

e Segregation:

o Keep separate from Oxidizing Acids (e.g., Nitric Acid).[1] The reaction with the organic
framework can be exothermic.

o Keep separate from Bleach.[1] Mixing HCI salts with bleach can release Chlorine gas.[1]
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Protocol C: Spill Management (Accidental Release)

Self-Validating Step: If you cannot smell the chemical, do not assume it is gone.[1] Use wet-
wiping to capture invisible dust.[1]

e Evacuate & PPE: If a significant amount (>100mg) of powder is airborne, evacuate the
immediate area.[1] Don PPE: Double nitrile gloves, lab coat, and N95 or P100 respirator.[1]

e Dry Spill (Powder):
o Do NOT dry sweep (generates dust).[1]
o Cover the spill with a damp paper towel (water or ethanol) to weigh down the powder.[1]
o Scoop the damp material into a hazardous waste bag.
o Wet Spill (Solution):
o Absorb with vermiculite or chem-pads.[1]
o Place absorbent in the solid hazardous waste bin.

» Decontamination: Wipe the surface with 70% Ethanol, followed by a detergent wash.[1]
Place all wipes in the hazardous waste.

Regulatory Compliance & Final Destruction
US EPA | RCRA Considerations

While NCT-501 is not a specifically "P-listed" or "U-listed" waste by name (as it is a newer
research chemical), it falls under the "Characteristic Waste" definition due to toxicity.[1]

o Generator Status: Most labs are "Small Quantity Generators."[1] You are liable for the waste
until it is destroyed.

e Sewer Ban: Under the EPA "Management Standards for Hazardous Waste
Pharmaceuticals,” drain disposal of this compound is a violation of the Clean Water Act [1].

Incineration Logic
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The only acceptable method of destruction is High-Temperature Incineration.[1]

» Why? NCT-501 contains a theophylline-like scaffold (purine derivative) which is thermally
stable.[1] Low-temp burning may leave toxic residues.[1]

e Scrubbers: Because it is a Hydrochloride (HCI) salt and contains Nitrogen, combustion will
release Hydrogen Chloride gas and Nitrogen Oxides (NOx).[1] The incineration facility must
be equipped with wet scrubbers to neutralize these acidic gases.

References

o US Environmental Protection Agency (EPA).Management Standards for Hazardous Waste
Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[6] (2019).[1][7] Retrieved
from [Link][1]

e Yang, S. M., et al. (2015).[1] Discovery of NCT-501, a Potent and Selective Theophylline-
Based Inhibitor of Aldehyde Dehydrogenase 1A1 (ALDH1A1).[1][2][3] Journal of Medicinal
Chemistry, 58(15), 5967-5978.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Safe Disposal and Waste
Management of NCT-501 Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191966/docs#operational-guide-safe-disposal-and-
waste-management-of-nct-501-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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